Cas no 651026-99-2 (2-Bromo-4,6-difluorobenzoic acid)

• Product Name: 2-Bromo-4,6-difluorobenzoic acid
• CAS No: 651026-99-2
• MF: C₇H₃BrF₂O₂
• MW: 236.998328447342
• MDL: MFCD23713104
• CID: 407715
• PubChem ID: 11149079
• Update Time: 2025-11-02

2-Bromo-4,6-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-bromo-4,6-difluoro-
• 2-Bromo-4,6-difluorobenzoic acid
• 2,4-Difluoro-6-bromobenzoic acid
• Z0751
• 2-Bromo-4,6-difluorobenzoic acid, AldrichCPR
• 2-Bromo-4,6-difluorobenzoicacid
• CS-0068420
• AS-19879
• C13330
• A902965
• 651026-99-2
• SCHEMBL20231916
• AKOS024264364
• EN300-249952
• BBB02699
• MFCD23713104
• DTXSID10456973
• C7H3BrF2O2
• 2-bromo-4,6-difluoro-benzoic Acid

• MDL： MFCD23713104
• Inchi： 1S/C7H3BrF2O2/c8-4-1-3(9)2-5(10)6(4)7(11)12/h1-2H,(H,11,12)
• InChI Key： GKYHVDQTGWPNBP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C(=O)O)F)F

Computed Properties

• Exact Mass: 235.92839
• Monoisotopic Mass: 235.92845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.3

Experimental Properties

• PSA: 37.3

Additional information on 2-Bromo-4,6-difluorobenzoic acid

2-Bromo-4,6-difluorobenzoic Acid (CAS No. 651026-99-2): Properties, Applications, and Market Insights

2-Bromo-4,6-difluorobenzoic acid (CAS No. 651026-99-2) is a halogenated benzoic acid derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique bromine and fluorine substituents, serves as a versatile building block for the development of advanced materials and bioactive molecules. With the increasing demand for fluorinated compounds in drug discovery and agrochemicals, 2-bromo-4,6-difluorobenzoic acid has emerged as a critical intermediate in modern chemical industries.

The molecular structure of 2-bromo-4,6-difluorobenzoic acid features a benzoic acid core substituted with bromine at the 2-position and fluorine atoms at the 4- and 6-positions. This arrangement imparts distinct electronic and steric properties, making it highly reactive in cross-coupling reactions and nucleophilic substitutions. Researchers often utilize this compound to synthesize complex aromatic systems, which are pivotal in the development of new pharmaceuticals, such as kinase inhibitors and antimicrobial agents. The presence of fluorine atoms enhances the metabolic stability and bioavailability of resulting molecules, a feature highly sought after in medicinal chemistry.

In recent years, the application of 2-bromo-4,6-difluorobenzoic acid has expanded beyond pharmaceuticals. It is increasingly used in the synthesis of liquid crystal materials and organic electronic components, owing to its ability to modulate electronic properties. The compound's compatibility with palladium-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has made it a favorite among chemists working on high-performance materials. Additionally, its derivatives are being explored for their potential in sustainable agrochemicals, aligning with the global push for environmentally friendly farming solutions.

The market for 2-bromo-4,6-difluorobenzoic acid is witnessing steady growth, driven by the rising demand for fluorinated intermediates in Asia-Pacific and North America. Pharmaceutical companies are particularly interested in this compound due to its role in the synthesis of next-generation therapeutics. Furthermore, advancements in green chemistry have led to more efficient production methods, reducing costs and environmental impact. As industries prioritize sustainable synthesis, the relevance of 2-bromo-4,6-difluorobenzoic acid is expected to rise, making it a compound to watch in the coming years.

From a regulatory perspective, 2-bromo-4,6-difluorobenzoic acid is generally regarded as safe for research and industrial use when handled under standard laboratory conditions. However, proper safety protocols, including the use of personal protective equipment (PPE), are recommended to mitigate any potential risks. The compound's stability under ambient conditions and compatibility with common solvents further enhance its practicality for large-scale applications.

In conclusion, 2-bromo-4,6-difluorobenzoic acid (CAS No. 651026-99-2) stands out as a multifaceted chemical with broad applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity profile make it indispensable for researchers aiming to innovate in these fields. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of specialty chemicals and drug development.